5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole

• IUPAC Name: 5-[(2-fluoro-5-methylphenoxy)methyl]-1,2-oxazole
• InChI: InChI=1S/C11H10FNO2/c1-8-2-3-10(12)11(6-8)14-7-9-4-5-13-15-9/h2-6H,7H2,1H3
• InChI Key: JMCXEUWJPQDPIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)OCC2=CC=NO2
• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol

Description

5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole is a chemical compound with potential applications in scientific research. This compound is of interest to researchers due to its unique structure and potential mechanisms of action. In

Mechanism of Action

The mechanism of action of 5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes and proteins, such as cyclin-dependent kinases and heat shock protein 90 (HSP90). These enzymes and proteins are involved in various cellular processes such as cell cycle regulation and protein folding.
Biochemical and Physiological Effects:
Studies have shown that 5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole has biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole in lab experiments include its unique structure and potential mechanisms of action, which make it a valuable tool for studying protein-protein interactions and potential therapeutic applications. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and potential toxicity at high concentrations.

Future Directions

There are many future directions for research on 5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole. One potential direction is to further investigate its potential as a therapeutic agent for various diseases. Another direction is to study its potential as a tool for studying protein-protein interactions and its potential as an imaging agent for PET imaging. Additionally, future research could focus on improving the solubility and reducing the potential toxicity of this compound for use in lab experiments.

Synthesis Methods

The synthesis method of 5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole involves the reaction of 2-Fluoro-5-methylphenol with chloromethyl methyl ether in the presence of a base such as sodium hydroxide. This reaction results in the formation of 5-[(2-Fluoro-5-methylphenoxy)methyl]-2-methylphenol, which is then reacted with oxalyl chloride in the presence of a base such as triethylamine to form 5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole.

Scientific Research Applications

5-[(2-Fluoro-5-methylphenoxy)methyl]-1,2-oxazole has potential applications in scientific research. This compound has been studied for its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as a tool for studying protein-protein interactions and as a potential imaging agent for positron emission tomography (PET) imaging.